Cas no 42860-04-8 (4-Chloro-3-iodobenzoic acid)

• Product Name: 4-Chloro-3-iodobenzoic acid
• CAS No: 42860-04-8
• MF: C₇H₄ClIO₂
• MW: 282.462933540344
• MDL: MFCD00079732
• CID: 55616
• PubChem ID: 2757616
• Update Time: 2025-04-18

4-Chloro-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodobenzoic acid
• 3-Iodo-4-chlorobenzoic acid
• 3-Jod-4-chlorbenzoesaeure
• 4-Chlor-3-jod-benzoesaeure
• 4-chloro-3-iodo-benzoic Acid
• Benzoic acid,4-chloro-3-iodo
• Benzoic acid, 4-chloro-3-iodo-
• SY030183
• AM20040452
• MFCD00079732
• SDRURVZKYHGDAP-UHFFFAOYSA-N
• BB 0245936
• AC-9462
• CS-W012258
• SCHEMBL774819
• Z239685218
• A20216
• AS-19197
• EN300-39538
• 4-Chloro-3-iodobenzoic acid, AldrichCPR
• DTXSID50373973
• AKOS000109282
• NCGC00336335-01
• 4-Chloro-3-iodobenzoicacid
• FT-0649082
• C3484
• AB01330997-02
• 42860-04-8
• DB-024017
• DTXCID20325005

• MDL： MFCD00079732
• Inchi： 1S/C7H4ClIO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
• InChI Key： SDRURVZKYHGDAP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 281.89400
• Monoisotopic Mass: 281.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 222-224°C
• Boiling Point: 371.7°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.673
• PSA: 37.30000
• LogP: 2.64280
• Sensitiveness: Light Sensitive
• Vapor Pressure: Not available

4-Chloro-3-iodobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-41-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives